Cas no 2091198-31-9 (1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride)

• Product Name: 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride
• CAS No: 2091198-31-9
• MF: C₁₇H₁₇ClFNO₂S
• MW: 353.838785886765
• CID: 5241094
• Update Time: 2025-05-21

1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinesulfonyl fluoride, 4-(2-chlorophenyl)-1-(phenylmethyl)-
• 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

• Inchi： 1S/C17H17ClFNO2S/c18-16-9-5-4-8-14(16)15-11-20(12-17(15)23(19,21)22)10-13-6-2-1-3-7-13/h1-9,15,17H,10-12H2
• InChI Key： RFGWJWBETGRBTA-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(C2=CC=CC=C2Cl)C(S(F)(=O)=O)C1

Additional information on 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2091198-31-9 and Product Name: 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride

The compound with the CAS number 2091198-31-9 and the product name 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The molecular framework of this compound consists of a pyrrolidine core, which is a well-known scaffold in the development of bioactive molecules, coupled with a sulfonyl fluoride group that enhances its reactivity and utility in synthetic transformations.

In the realm of modern pharmaceutical research, the development of novel heterocyclic compounds is of paramount importance. The 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride structure exemplifies the strategic integration of functional groups to optimize pharmacological properties. The presence of a benzyl group at the 1-position and a 2-chlorophenyl group at the 4-position contributes to the compound's overall solubility and bioavailability, while the sulfonyl fluoride moiety at the 3-position serves as a versatile handle for further chemical modifications. These features make it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of sulfonyl fluoride-containing compounds in medicinal chemistry due to their broad spectrum of biological activities. The sulfonyl fluoride group is particularly noted for its ability to participate in nucleophilic substitution reactions, allowing for facile derivatization into other pharmacologically relevant structures. This reactivity has been exploited in various synthetic strategies to develop novel therapeutic agents targeting diverse disease pathways. For instance, derivatives of 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride have shown promise in preclinical studies as potential inhibitors of certain enzymes implicated in inflammatory and infectious diseases.

The pyrrolidine scaffold itself is a privileged structure in drug discovery, known for its presence in numerous approved drugs and drug candidates. Its cyclic nature provides a rigid framework that can be optimized to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride enhances its binding affinity and selectivity, making it a valuable building block for structure-based drug design. Computational modeling studies have suggested that this compound can effectively engage with specific residues in target proteins, modulating their activity and potentially leading to therapeutic effects.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex pyrrolidine derivatives, including 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride. These methods allow for precise control over regiochemistry and stereochemistry, ensuring high yields and purity of the final product. Such improvements in synthetic accessibility are crucial for facilitating further research and development efforts.

The pharmacological profile of 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride has been extensively studied in recent years. Initial investigations have revealed its potential as an antagonist or modulator of various biological targets. For example, it has been shown to interact with certain ion channels and G protein-coupled receptors (GPCRs), which are key players in neurotransmission and signal transduction pathways. These interactions may underpin its observed effects on physiological processes such as pain perception, motor control, and cognitive function.

Furthermore, the compound's sulfonyl fluoride group has been leveraged to develop prodrugs or activated intermediates that can release active species under specific biological conditions. This approach has been particularly useful in designing drugs with improved bioavailability or targeted release mechanisms. Such strategies are increasingly employed in personalized medicine, where drug delivery systems are tailored to individual patient needs.

The versatility of 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride extends beyond its direct pharmacological applications. It serves as a valuable intermediate in the synthesis of more complex molecules with tailored properties. For instance, researchers have utilized this compound to generate libraries of derivatives through combinatorial chemistry or high-throughput screening (HTS) approaches. These libraries provide a rich source of novel compounds for screening against various disease-related targets.

In conclusion, 1-benzyl-4-(2-chlorophenyl)pyrrolidine-3-sulfonyl fluoride (CAS No. 2091198-31-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its reactivity and biological potential, make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.